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Compound of Interest

Compound Name: 2-Ethyl-5-methylpyrrolidine

Cat. No.: B15268159 Get Quote

An In-depth Technical Guide on the Core Chemical and Physical Properties of 2-Ethyl-

pyrrolidine

Introduction
2-Ethyl-pyrrolidine is a saturated heterocyclic organic compound with the molecular formula

C6H13N.[1][2][3][4] It belongs to the pyrrolidine family, which are five-membered rings

containing one nitrogen atom.[5] The pyrrolidine ring is a common structural motif found in a

variety of natural products, including the amino acids proline and hydroxyproline, as well as

alkaloids like nicotine.[5] Due to their diverse biological activities, substituted pyrrolidines are of

significant interest to researchers in medicinal chemistry and drug development. This guide

provides a comprehensive overview of the known chemical and physical properties of 2-Ethyl-

pyrrolidine, along with relevant experimental protocols and safety information.

Chemical and Physical Properties
The fundamental chemical and physical properties of 2-Ethyl-pyrrolidine are summarized

below. The data is a combination of experimentally determined and computationally predicted

values.

Chemical Identifiers
A summary of the key chemical identifiers for 2-Ethyl-pyrrolidine is provided in Table 1.
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Identifier Value Source

IUPAC Name 2-ethylpyrrolidine [1]

Molecular Formula C6H13N [1][2][3][4][6]

Molecular Weight 99.17 g/mol [1][2][6]

CAS Number 1003-28-7 [1]

InChI
InChI=1S/C6H13N/c1-2-6-4-3-

5-7-6/h6-7H,2-5H2,1H3
[1][2][3]

InChIKey
JFZLDRUSMYBXRI-

UHFFFAOYSA-N
[1][2][3]

SMILES CCC1CCCN1 [1][2]

Physical Properties
Table 2 outlines the known physical properties of 2-Ethyl-pyrrolidine. It is important to note that

some of these properties are for closely related compounds and are specified as such.
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Property Value Notes and Source

Appearance Colorless liquid
Inferred from the general

properties of pyrrolidines.[5]

Odor Ammoniacal, fishy
Characteristic of pyrrolidines.

[5]

Boiling Point 58-60 °C at 16 mmHg

For the related compound 2-

(Aminomethyl)-1-

ethylpyrrolidine.[7]

Density 0.884 g/mL at 25 °C

For the related compound 2-

(Aminomethyl)-1-

ethylpyrrolidine.[7]

Refractive Index n20/D 1.466

For the related compound 2-

(Aminomethyl)-1-

ethylpyrrolidine.[7]

Solubility
Miscible with water and most

organic solvents

Inferred from the properties of

the parent compound,

pyrrolidine.[5]

logP (Octanol/Water Partition

Coefficient)
1.2 Computed value.[1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of organic compounds.

Gas Chromatography-Mass Spectrometry (GC-MS): The Kovats retention index for 2-Ethyl-

pyrrolidine on a standard non-polar column is reported as 818.[1][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific spectra for 2-Ethyl-

pyrrolidine are not readily available in the provided search results, 1H NMR and 13C NMR

spectra for the related compound 2-(Aminomethyl)-1-ethylpyrrolidine are available and can

be used for comparative purposes.[8]
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Infrared (IR) Spectroscopy: IR spectra for related compounds such as N-Ethyl-2-pyrrolidone

are available and can provide information about the characteristic vibrational frequencies of

the pyrrolidine ring and its substituents.[9][10]

Experimental Protocols
Synthesis of Substituted Pyrrolidines
Several synthetic routes to substituted pyrrolidines have been reported. A general approach

involves the reaction of a primary amine with a 1,4-dihaloalkane. More specific and advanced

methods include:

Reductive Amination: The reaction of a ketone or aldehyde with an amine in the presence of

a reducing agent.

Cyclization Reactions: Intramolecular cyclization of amino alcohols or amino halides.[11]

Asymmetric Synthesis: Enantioselective methods have been developed for the synthesis of

chiral 2,2-disubstituted pyrrolidines, which are valuable building blocks in pharmaceutical

development.[12]

A patented method for the preparation of (S)-N-ethyl-2-aminomethyl pyrrolidine involves the

resolution of a racemic mixture using dextrotartaric acid.[13] The process includes the following

steps:

N-ethyl-2-aminomethyl pyrrolidine is added to a solution of dextrotartaric acid in a mixture of

alcohol and water.

The mixture is cooled and stirred for an extended period to allow for the crystallization of the

desired diastereomeric salt.

The salt is isolated by filtration.

The mother liquor, enriched in the other enantiomer, is treated with a base (e.g., sodium

hydroxide) to a pH of 9-10 to liberate the free amine.

The levorotatory N-ethyl-2-aminomethyl pyrrolidine is then isolated by extraction and

distillation.[13]
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Analytical Methods
A method for the determination of related compounds, N-Methyl-2-pyrrolidone and N-Ethyl-2-

pyrrolidone, in liquid pesticide formulations has been developed using solid-phase extraction

(SPE) followed by gas chromatography-mass spectrometry (GC-MS).[14][15] The general

steps of this protocol are:

Dilution of the sample in a suitable organic solvent (e.g., ethyl acetate).

Purification of the sample using an SPE cartridge to remove interfering substances.

Analysis of the purified sample by GC-MS.[14][15]

Reactivity and Stability
Basicity: As a secondary amine, 2-Ethyl-pyrrolidine is a base.[5]

Stability: The compound is generally stable under normal conditions.[6]

Reactivity: The nitrogen atom of the pyrrolidine ring can act as a nucleophile in various

chemical reactions. It can be alkylated, acylated, and can participate in condensation

reactions.

Safety and Handling
Safety data sheets for related compounds like (2R)-2-ethyl-Pyrrolidine and N-Ethyl-2-

pyrrolidone provide guidance on safe handling procedures.[6][16][17]

General Precautions: Avoid contact with skin and eyes.[6] Use in a well-ventilated area or

under a chemical fume hood.[18]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[16][18][19]

Fire Hazards: The compound is expected to be a flammable liquid.[19] Keep away from heat,

sparks, and open flames.[18][19]

In case of Exposure:
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Skin contact: Immediately remove all contaminated clothing and rinse the skin with water.

[18][19]

Eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[18][19]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[18][19]

Ingestion: Rinse mouth. Do NOT induce vomiting.[18][19]
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Caption: A generalized workflow for the synthesis of 2-Ethyl-pyrrolidine.
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Caption: Workflow for the analysis of pyrrolidine derivatives by SPE-GC/MS.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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